N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine

• IUPAC Name: N-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-N,1-dimethylpiperidin-4-amine
• InChI: InChI=1S/C17H26N2O/c1-18-13-10-16(11-14-18)19(2)12-6-8-15-7-4-5-9-17(15)20-3/h4-9,16H,10-14H2,1-3H3/b8-6+
• InChI Key: SQIOZJSIUCVGBS-SOFGYWHQSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC=CC2=CC=CC=C2OC
• Isomeric SMILES: CN1CCC(CC1)N(C)C/C=C/C2=CC=CC=C2OC
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine, also known as Fentanyl, is a potent synthetic opioid that is used for pain management. Fentanyl is a Schedule II controlled substance, which means it has a high potential for abuse and addiction. Despite its risks, Fentanyl has become increasingly popular in the medical field due to its effectiveness in treating severe pain.

Mechanism of Action

N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine works by binding to opioid receptors in the brain and spinal cord, which leads to the inhibition of pain signals. N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine is a potent agonist of the mu-opioid receptor, which is responsible for the majority of its analgesic effects.
Biochemical and Physiological Effects:
N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine has a number of physiological effects, including respiratory depression, sedation, and hypotension. It also has the potential to cause nausea, vomiting, and constipation. In addition, N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine can lead to the development of tolerance and physical dependence.

Advantages and Limitations for Lab Experiments

N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine has several advantages as a research tool. It is a potent and selective agonist of the mu-opioid receptor, which makes it useful for studying the role of this receptor in pain management. However, N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine is also highly addictive and has a high potential for abuse, which can make it difficult to use in laboratory settings.

Future Directions

There are several areas of research that could benefit from further study of N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine. One area of interest is the development of new pain management drugs that are less addictive and have fewer side effects than N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine. Another area of research is the study of N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine's potential use in treating depression and anxiety disorders. Finally, there is a need for further research on the long-term effects of N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine use, particularly in patients with chronic pain.

Synthesis Methods

N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine is synthesized through a multistep process that involves the reaction of aniline with acetic anhydride to form N-phenylacetamide. This intermediate is then reacted with propionyl chloride to form N-phenyl-N-propionylacetamide. The final step involves the reaction of N-phenyl-N-propionylacetamide with methyl magnesium bromide to form N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine.

Scientific Research Applications

N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine has been extensively studied for its use in pain management. It is commonly used in surgical procedures, cancer treatment, and chronic pain management. N-[3-(2-methoxyphenyl)-2-propen-1-yl]-N,1-dimethyl-4-piperidinamine has also been studied for its potential use in treating depression and anxiety disorders.